Cas no 1155599-56-6 (4-Chloro-2-(5-methylfuran-2-yl)pyrimidine)
4-Chloro-2-(5-methylfuran-2-yl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-2-(5-methylfuran-2-yl)pyrimidine
-
- Inchi: 1S/C9H7ClN2O/c1-6-2-3-7(13-6)9-11-5-4-8(10)12-9/h2-5H,1H3
- InChI Key: JNDOBOVFMXJJDO-UHFFFAOYSA-N
- SMILES: N1=C(C=CN=C1C1OC(=CC=1)C)Cl
4-Chloro-2-(5-methylfuran-2-yl)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C251051-100mg |
4-Chloro-2-(5-methylfuran-2-yl)pyrimidine |
1155599-56-6 | 100mg |
$ 95.00 | 2022-04-01 | ||
| TRC | C251051-500mg |
4-Chloro-2-(5-methylfuran-2-yl)pyrimidine |
1155599-56-6 | 500mg |
$ 365.00 | 2022-04-01 | ||
| TRC | C251051-1g |
4-Chloro-2-(5-methylfuran-2-yl)pyrimidine |
1155599-56-6 | 1g |
$ 570.00 | 2022-04-01 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1656970-250mg |
4-Chloro-2-(5-methylfuran-2-yl)pyrimidine |
1155599-56-6 | 98% | 250mg |
¥5031.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1656970-500mg |
4-Chloro-2-(5-methylfuran-2-yl)pyrimidine |
1155599-56-6 | 98% | 500mg |
¥10901.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1656970-1g |
4-Chloro-2-(5-methylfuran-2-yl)pyrimidine |
1155599-56-6 | 98% | 1g |
¥17600.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1656970-2.5g |
4-Chloro-2-(5-methylfuran-2-yl)pyrimidine |
1155599-56-6 | 98% | 2.5g |
¥21126.00 | 2024-08-09 |
4-Chloro-2-(5-methylfuran-2-yl)pyrimidine Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
Additional information on 4-Chloro-2-(5-methylfuran-2-yl)pyrimidine
Introduction to 4-Chloro-2-(5-methylfuran-2-yl)pyrimidine (CAS No. 1155599-56-6)
4-Chloro-2-(5-methylfuran-2-yl)pyrimidine, identified by its Chemical Abstracts Service (CAS) number 1155599-56-6, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic organic molecule features a pyrimidine core substituted with a chloro group at the 4-position and a 5-methylfuran moiety at the 2-position. Its unique structural attributes make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.
The compound's pyrimidine ring is a cornerstone in medicinal chemistry due to its prevalence in nucleoside analogs and other pharmacophores. The presence of the chloro group enhances its reactivity, allowing for further functionalization through nucleophilic substitution reactions, which is pivotal in constructing more complex molecular frameworks. The 5-methylfuran substituent introduces additional electronic and steric influences, contributing to the compound's overall chemical behavior and potential biological activity.
Recent advancements in drug discovery have highlighted the importance of 4-Chloro-2-(5-methylfuran-2-yl)pyrimidine as a versatile building block. Researchers have leveraged its structural features to develop inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating kinase inhibitors, which are critical in oncology and inflammatory diseases. The compound's ability to serve as a precursor for more sophisticated scaffolds has been instrumental in optimizing drug-like properties such as solubility, metabolic stability, and target affinity.
In the context of agrochemical innovation, derivatives of 4-Chloro-2-(5-methylfuran-2-yl)pyrimidine have shown promise as intermediates for herbicides and fungicides. The pyrimidine core is well-documented for its role in crop protection chemicals, while the chloro and 5-methylfuran groups provide modularity for fine-tuning biological activity against specific pests or pathogens. Recent publications have explored its incorporation into novel structures that exhibit enhanced efficacy and environmental compatibility.
The synthesis of 4-Chloro-2-(5-methylfuran-2-yl)pyrimidine typically involves multi-step organic transformations, starting from commercially available furan derivatives. Key steps often include halogenation, condensation reactions, and purification techniques to achieve high yields and purity. Advances in synthetic methodologies have improved the efficiency of these processes, making the compound more accessible for industrial applications. Catalytic approaches, including transition-metal-catalyzed reactions, have been particularly effective in streamlining its production.
The pharmacological potential of 4-Chloro-2-(5-methylfuran-2-yl)pyrimidine has been further explored through computational modeling and high-throughput screening assays. These approaches have identified novel analogs with improved pharmacokinetic profiles and reduced off-target effects. The compound's scaffold has been modified to enhance binding affinity to therapeutic targets, leading to the discovery of lead compounds for clinical development. Such efforts underscore its significance as a molecular platform in modern drug design.
Regulatory considerations also play a crucial role in the utilization of 4-Chloro-2-(5-methylfuran-2-yl)pyrimidine. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade material meets stringent quality standards. Additionally, environmental impact assessments are conducted to evaluate waste management and disposal protocols, aligning with sustainable chemistry principles. These measures are essential for responsible industrial-scale production and application.
Future research directions may focus on expanding the chemical space accessible through modifications of 4-Chloro-2-(5-methylfuran-2-yl)pyrimidine. Exploration of different substituents or functional groups could unlock new biological activities relevant to emerging therapeutic areas such as immunotherapy or neurodegenerative diseases. Collaborative efforts between academia and industry will be vital in translating these discoveries into tangible benefits for patients worldwide.
1155599-56-6 (4-Chloro-2-(5-methylfuran-2-yl)pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)